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Mitoridine: Unraveling a Biosynthetic Enigma
Researchers, scientists, and drug development professionals delving into the world of natural

products may encounter the compound Mitoridine. However, a comprehensive review of the

scientific literature reveals a significant gap in our understanding of its natural origins. At

present, the biosynthetic pathway of Mitoridine, the intricate enzymatic process by which it is

produced in a living organism, remains unelucidated and is not described in publicly accessible

scientific databases.

While chemical suppliers list Mitoridine under the CAS number 3911-19-1, providing its

chemical formula (C20H22N2O2) and structure, there is a conspicuous absence of research

detailing its isolation from a natural source or the genetic and enzymatic machinery responsible

for its construction. This suggests that Mitoridine may be a synthetically derived compound or

a very rare natural product that has yet to be the subject of biosynthetic investigation.

For a compound to have a known biosynthetic pathway, it typically requires its identification

from a plant, fungus, bacterium, or marine organism. Following this, researchers would embark

on a series of experiments, often involving isotopic labeling studies, genetic sequencing, and

enzymatic assays, to identify the precursor molecules, intermediates, and the specific enzymes

that catalyze each step of its formation. This body of work, which is fundamental to

understanding and potentially harnessing a natural product's synthetic machinery, is currently

not available for Mitoridine.

Consequently, the core requirements of this technical guide—quantitative data on pathway

efficiency, detailed experimental protocols for its elucidation, and visualizations of the
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biosynthetic and signaling pathways—cannot be fulfilled at this time due to the lack of

foundational research.

Available Chemical Information:
While its biological production remains a mystery, the fundamental chemical identity of

Mitoridine is known:

Identifier Value

CAS Number 3911-19-1

Molecular Formula C20H22N2O2

Molecular Weight 322.4 g/mol

SMILES
CC=C1CN2C3CC1C4C2CC5(C3N(C6=C5C=C

C=C6O)C)C4=O

Future Outlook:
The elucidation of a biosynthetic pathway is a complex and resource-intensive endeavor.

Should Mitoridine be identified from a natural source in the future, the scientific community

could then begin the exciting work of unraveling its biosynthetic origins. This would not only

provide profound insights into the chemical ingenuity of nature but also open up avenues for its

biotechnological production through metabolic engineering and synthetic biology approaches.

For researchers interested in this compound, the current state of knowledge presents both a

challenge and an opportunity. The absence of a known biosynthetic pathway marks a frontier

for discovery, inviting exploration into potential natural sources and the novel enzymatic

reactions that may be involved in its creation. Until such research is undertaken and published,

the story of how Mitoridine is made remains an unanswered question in the vast field of

natural product biosynthesis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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